BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Rheological
Properties of Pentaerythrityl Tetrastearate Melts

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentaerythrityl Tetrastearate

Cat. No.: B093931

Disclaimer: Quantitative rheological data for pure Pentaerythrityl Tetrastearate (PETS) melts
is not readily available in public scientific literature. This guide synthesizes information on the
known physical properties of PETS, general principles of polymer melt rheology, and specific
data from structurally analogous pentaerythrityl esters to provide a comprehensive overview for
researchers, scientists, and drug development professionals. The rheological data presented
for analogous compounds should be considered illustrative of the expected behavior of PETS.

Introduction

Pentaerythrityl Tetrastearate (PETS) is a tetraester formed from the reaction of
pentaerythrityl and stearic acid. With the chemical formula C77H14808, it is a high molecular
weight, waxy solid at room temperature.[1] PETS is widely utilized across various industries,
including plastics, cosmetics, and lubricants, owing to its excellent thermal stability, lubricating
properties, and function as a viscosity modifier.[1][2] In the pharmaceutical and cosmetics
sectors, it serves as a thickening agent, emollient, and stabilizer in formulations.[3]

The performance of PETS in many of its applications, particularly in polymer processing and
formulation development, is critically dependent on its rheological behavior in the molten state.
Rheology, the study of the flow and deformation of matter, provides crucial insights into material
processability and final product characteristics.[3] In polymer melts, PETS acts as both an
internal and external lubricant, reducing friction and the viscosity of the polymer melt to improve
flow properties.[2][4] This guide details the expected rheological properties of PETS melts,
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outlines standard experimental protocols for their measurement, and presents data from
analogous compounds to serve as a reference.

Physicochemical Properties of Pentaerythrityl
Tetrastearate

Before delving into its rheological behavior, it is essential to understand the fundamental
physicochemical properties of PETS. These properties provide context for its behavior at
elevated, molten temperatures.

Property Value Reference
Appearance White powder or solid

CAS Number 115-83-3

Molecular Formula C77H14808 [1]
Molecular Weight 1202.0 g/mol [1]

Melting Point 55-65°C

Acid Value < 2.0 mgKOH/g

Saponification Value 185 - 195 mgKOH/g

lodine Value < 2.0 gl2/100g

Solubilit Soluble in ethanol and
olubility _
benzene; Insoluble in water

Rheological Behavior of Pentaerythrityl Ester Melts

The rheological profile of a polymer melt is typically characterized by its viscosity and
viscoelastic properties as a function of shear rate, temperature, and frequency. While specific
data for PETS is scarce, the behavior of similar long-chain fatty acid esters provides valuable
insight.

Shear Thinning Behavior
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Polymer melts and complex fluids like molten PETS are typically non-Newtonian, meaning their
viscosity is dependent on the applied shear strain.[3] Specifically, they exhibit shear thinning (or
pseudoplastic) behavior, where viscosity decreases as the shear rate increases.[3]

At rest or under low shear, the long molecular chains of PETS are randomly oriented and
entangled. This entanglement creates a high resistance to flow, resulting in high viscosity. As
the shear rate increases, the polymer chains begin to disentangle and align in the direction of
flow. This alignment reduces intermolecular friction and resistance, leading to a decrease in
viscosity.[3] This property is crucial in processes like injection molding, where high shear rates
in the mold allow the material to flow easily, while low shear rates upon cooling help the product
maintain its shape.

Caption: Conceptual model of shear thinning in PETS melts.

Temperature Dependence of Viscosity

The viscosity of PETS melt is highly dependent on temperature. As temperature increases, the
kinetic energy of the polymer chains increases, leading to greater molecular mobility and a
reduction in intermolecular forces. This results in a significant decrease in viscosity.[3] This
relationship is critical for defining the processing window for applications like extrusion and
molding.

Viscoelastic Properties

Viscoelastic materials like PETS exhibit both viscous (liquid-like) and elastic (solid-like)
properties. These are often characterized using oscillatory rheometry to measure the storage
modulus (G') and the loss modulus (G").[3]

o Storage Modulus (G'): Represents the elastic component and the energy stored during
deformation.

e Loss Modulus (G"): Represents the viscous component and the energy dissipated as heat.

The ratio of G" to G' (tan &) indicates whether the material's behavior is predominantly viscous
or elastic under specific conditions.[3]
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Quantitative Data of Anhalogous Pentaerythrityl
Esters

To illustrate the expected viscosity of PETS, the following table summarizes kinematic viscosity
data for two structurally similar compounds: Pentaerythrityl Tetraoleate (PETO) and
Pentaerythrityl Tetraisostearate (PETIS). PETO contains unsaturated oleic acid chains, while
PETIS contains branched isostearic acid chains. PETS, with its saturated, linear stearic acid
chains, is expected to exhibit higher viscosity and a higher melting point due to more efficient
molecular packing and stronger van der Waals forces.

. Expected for
Pentaerythrityl

Pentaerythrityl . Pentaerythrityl
Parameter Tetraisostearate

Tetraoleate (PETO) Tetrastearate

(PETIS)
(PETS)

Kinematic Viscosity @ 64 % Higher than PETO
40°C (mm?/s or cSt) and PETIS
Kinematic Viscosity @ Higher than PETO

11.5 15.5
100°C (mm#2/s or cSt) and PETIS
Viscosity Index (V1) 185 165 High
Reference [5][6] [5][6] Inferred

Experimental Protocols for Rheological
Characterization

Standardized methods are used to measure the rheological properties of polymer melts.
Rotational rheometry and capillary rheometry are two common techniques.[3]

Rotational Rheometry (for Viscosity and Viscoelasticity)

This method is ideal for characterizing viscosity at low to moderate shear rates and for
determining viscoelastic properties (G', G").
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Objective: To determine the relationship between shear stress, shear rate, and viscosity, and to
characterize the material's viscoelastic response.[3]

Apparatus: A rotational rheometer equipped with a parallel-plate or cone-and-plate geometry
and a temperature control unit (e.g., a Peltier plate).[3]

Methodology:

o Sample Preparation: PETS solid is heated above its melting point (e.g., to 70-80°C) until fully
molten and homogenous.

o Sample Loading: A small amount of the molten sample is carefully placed onto the lower
plate of the rheometer. The upper geometry (cone or plate) is lowered to a predefined gap,
ensuring the sample fills the gap completely without overflowing.[3]

o Temperature Equilibration: The sample is allowed to equilibrate at the desired test
temperature for a sufficient time to ensure thermal homogeneity.[3]

» Shear Rate Sweep (for Viscosity): A controlled shear rate is applied, typically increasing
logarithmically (e.g., 0.1 to 100 s~1). The instrument measures the corresponding shear
stress. Apparent viscosity is then calculated at each shear rate.[3]

o Oscillatory Test (for Viscoelasticity): A small-amplitude, sinusoidal strain is applied to the
sample over a range of frequencies. The resulting stress and the phase shift between the
stress and strain are measured to calculate G' and G".[3]

Capillary Rheometry (for High Shear Rate Viscosity)

This technique is used to measure viscosity at the high shear rates relevant to processing
conditions like injection molding and extrusion.

Objective: To measure the melt flow properties and viscosity of the material under high-shear-
rate conditions.

Apparatus: A capillary rheometer consisting of a heated barrel, a piston, and a die of known
dimensions.

Methodology:
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Sample Loading: PETS pellets or powder are loaded into the rheometer barrel.

Melting and Equilibration: The material is heated to the desired test temperature and allowed
to melt and reach thermal equilibrium.

Extrusion: The piston moves at a constant, programmed speed, forcing the molten PETS
through the capillary die.

Data Acquisition: The pressure drop across the die and the volumetric flow rate are
measured.

Calculation: Shear stress at the wall and the apparent shear rate are calculated from the die
geometry, pressure drop, and flow rate. These values are used to determine the viscosity at
high shear rates. Corrections (e.g., Bagley and Rabinowitsch corrections) are often applied
to obtain true viscosity values.
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Caption: A typical experimental workflow for rheological analysis.
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Chemical Structure of Pentaerythrityl Tetrastearate

The molecular structure of PETS is fundamental to its rheological properties. It features a
compact, central neopentane core (from pentaerythritol) with four long, linear, and flexible
stearic acid chains. This structure contributes to its high molecular weight and the significant
potential for chain entanglement in the molten state.

Caption: 2D chemical structure of Pentaerythrityl Tetrastearate.

Conclusion

The rheological properties of Pentaerythrityl Tetrastearate melts are integral to its function as
a high-performance additive in plastics processing and as a texturizing agent in pharmaceutical
and cosmetic formulations. While direct quantitative data is limited, an understanding of its
physicochemical properties and data from analogous esters indicates that PETS melts behave
as shear-thinning, viscoelastic fluids. Their viscosity is highly sensitive to both temperature and
shear rate. The standardized experimental protocols described herein provide a robust
framework for researchers to perform detailed characterization of PETS and similar materials,
enabling optimization of processing conditions and formulation performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Rheological
Properties of Pentaerythrityl Tetrastearate Melts]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b093931#rheological-properties-of-
pentaerythrityl-tetrastearate-melts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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